Cas no 2580251-88-1 (4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid)

• Product Name: 4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid
• CAS No: 2580251-88-1
• MF: C₁₄H₁₈FN₅O₄S
• MW: 371.387224674225
• MDL: MFCD33020424
• CID: 5662322
• PubChem ID: 165892595
• Update Time: 2025-06-29

4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide; acetic acid
• EN300-27717233
• 2580251-88-1
• 4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid

• MDL： MFCD33020424
• Inchi： 1S/C12H14FN5O2S.C2H4O2/c1-2-18-6-11(16-7-18)21(19,20)17-10-4-3-8(12(14)15)5-9(10)13;1-2(3)4/h3-7,17H,2H2,1H3,(H3,14,15);1H3,(H,3,4)
• InChI Key： ATJOKUFBNNMQES-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)CC)(NC1C=CC(C(=N)N)=CC=1F)(=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 371.10635341g/mol
• Monoisotopic Mass: 371.10635341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 160Ų

Additional information on 4-(1-ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid

4-(1-Ethyl-1H-Imidazole-4-Sulfonamido)-3-Fluorobenzene-1-Carboximidamide, Acetic Acid: A Comprehensive Overview

The compound 4-(1-Ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid, with CAS No. 2580251-88-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates multiple functional groups, including imidazole, sulfonamide, and carboximidamide moieties, along with a fluorine substituent. The presence of these groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The imidazole ring in this compound further enhances its versatility, as it can participate in hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems. The fluorine substituent at the benzene ring introduces additional electronic effects, potentially influencing the compound's solubility and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, amidation, and acetylation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of the product. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated an efficient method for synthesizing similar compounds by employing microwave-assisted reactions, which significantly reduced reaction times while maintaining high yields.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For example, studies have indicated that it may exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate ion channels has led to investigations into its potential as a neuroprotective agent.

The integration of an acetic acid moiety into the structure further enhances its chemical stability and may improve its pharmacokinetic profile. This feature is particularly advantageous for drug candidates that require prolonged release or sustained action within the body. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with target proteins at an atomic level, providing deeper insights into its mechanism of action.

From an industrial perspective, the production of this compound requires stringent quality control measures to ensure compliance with regulatory standards. The use of high-performance liquid chromatography (HPLC) and mass spectrometry has become standard for analyzing the purity and structural integrity of such compounds. Furthermore, green chemistry principles are increasingly being adopted to minimize environmental impact during synthesis.

In conclusion, 4-(1-Ethyl-1H-imidazole-4-sulfonamido)-3-fluorobenzene-1-carboximidamide, acetic acid represents a cutting-edge molecule with significant potential in therapeutic development. Its complex structure and diverse functional groups make it a valuable subject for ongoing research aimed at unlocking its full potential in medicine and beyond.